Cas no 1164565-56-3 ((5Z)-5-[(1H-1,3-benzodiazol-2-yl)methylidene]-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one)
(5Z)-5-[(1H-1,3-benzodiazol-2-yl)methylidene]-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- (5Z)-5-(1H-benzimidazol-2-ylmethylidene)-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one
- (5Z)-5-[(1H-1,3-benzodiazol-2-yl)methylidene]-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one
-
- Inchi: 1S/C16H15N3OS2/c20-15-13(22-16(21)19(15)10-5-1-2-6-10)9-14-17-11-7-3-4-8-12(11)18-14/h3-4,7-10H,1-2,5-6H2,(H,17,18)/b13-9-
- InChI Key: ZKGQKIVZQUZJSL-LCYFTJDESA-N
- SMILES: S1/C(=C\C2NC3=CC=CC=C3N=2)/C(=O)N(C2CCCC2)C1=S
(5Z)-5-[(1H-1,3-benzodiazol-2-yl)methylidene]-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3104-0179-2μmol |
(5Z)-5-[(1H-1,3-benzodiazol-2-yl)methylidene]-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one |
1164565-56-3 | 90%+ | 2μl |
$57.0 | 2023-07-05 | |
| Life Chemicals | F3104-0179-5μmol |
(5Z)-5-[(1H-1,3-benzodiazol-2-yl)methylidene]-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one |
1164565-56-3 | 90%+ | 5μl |
$63.0 | 2023-07-05 | |
| Life Chemicals | F3104-0179-10μmol |
(5Z)-5-[(1H-1,3-benzodiazol-2-yl)methylidene]-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one |
1164565-56-3 | 90%+ | 10μl |
$69.0 | 2023-07-05 | |
| Life Chemicals | F3104-0179-20μmol |
(5Z)-5-[(1H-1,3-benzodiazol-2-yl)methylidene]-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one |
1164565-56-3 | 90%+ | 20μl |
$79.0 | 2023-07-05 | |
| Life Chemicals | F3104-0179-1mg |
(5Z)-5-[(1H-1,3-benzodiazol-2-yl)methylidene]-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one |
1164565-56-3 | 90%+ | 1mg |
$54.0 | 2023-07-05 | |
| Life Chemicals | F3104-0179-2mg |
(5Z)-5-[(1H-1,3-benzodiazol-2-yl)methylidene]-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one |
1164565-56-3 | 90%+ | 2mg |
$59.0 | 2023-07-05 | |
| Life Chemicals | F3104-0179-3mg |
(5Z)-5-[(1H-1,3-benzodiazol-2-yl)methylidene]-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one |
1164565-56-3 | 90%+ | 3mg |
$63.0 | 2023-07-05 | |
| Life Chemicals | F3104-0179-4mg |
(5Z)-5-[(1H-1,3-benzodiazol-2-yl)methylidene]-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one |
1164565-56-3 | 90%+ | 4mg |
$66.0 | 2023-07-05 | |
| Life Chemicals | F3104-0179-5mg |
(5Z)-5-[(1H-1,3-benzodiazol-2-yl)methylidene]-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one |
1164565-56-3 | 90%+ | 5mg |
$69.0 | 2023-07-05 | |
| Life Chemicals | F3104-0179-10mg |
(5Z)-5-[(1H-1,3-benzodiazol-2-yl)methylidene]-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one |
1164565-56-3 | 90%+ | 10mg |
$79.0 | 2023-07-05 |
(5Z)-5-[(1H-1,3-benzodiazol-2-yl)methylidene]-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one Related Literature
-
1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
Additional information on (5Z)-5-[(1H-1,3-benzodiazol-2-yl)methylidene]-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one
Comprehensive Analysis of (5Z)-5-[(1H-1,3-benzodiazol-2-yl)methylidene]-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 1164565-56-3)
The compound (5Z)-5-[(1H-1,3-benzodiazol-2-yl)methylidene]-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one, with the CAS number 1164565-56-3, is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate chemical architecture, which combines a benzodiazole moiety with a thiazolidinone core, offering potential applications in drug discovery and material science. Researchers are particularly interested in its bioactive properties, including its role as a potential enzyme inhibitor or receptor modulator.
In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. This compound’s thiazolidinone scaffold is known for its versatility in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer activities. The presence of a cyclopentyl group and a sulfanylidene functional group further enhances its potential for structure-activity relationship (SAR) studies, making it a candidate for optimizing drug-like properties.
From a synthetic perspective, CAS 1164565-56-3 exemplifies the growing trend of heterocyclic compound design, a hot topic in organic chemistry forums and academic publications. Its Z-configuration at the double bond introduces stereochemical specificity, which is critical for molecular recognition in biological systems. Laboratories focusing on high-throughput screening (HTS) may find this compound valuable for identifying lead compounds in drug development pipelines.
The benzodiazole segment of this molecule aligns with current interests in fluorescent probes and bioimaging agents, as such aromatic systems often exhibit photophysical properties. This dual functionality—therapeutic potential and diagnostic utility—positions 1164565-56-3 as a multifaceted tool in biomedical research. Additionally, its sulfur-containing groups are pivotal in redox chemistry, a key area in antioxidant and neuroprotective studies.
For researchers investigating kinase inhibitors or GPCR targets, this compound’s thiazolidinone backbone offers a promising starting point. Computational chemists utilizing AI-driven drug discovery platforms might leverage its 3D molecular descriptors to predict binding affinities. Moreover, its synthetic accessibility and derivatization potential make it a practical choice for combinatorial chemistry libraries.
Environmental and green chemistry considerations are also relevant. The compound’s stability under physiological conditions and potential for biodegradation could be explored to align with sustainable pharmaceutical practices. As regulatory agencies emphasize safer-by-design principles, understanding the ecotoxicological profile of 1164565-56-3 will be essential for future applications.
In summary, (5Z)-5-[(1H-1,3-benzodiazol-2-yl)methylidene]-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one represents a convergence of medicinal chemistry, materials science, and biotechnology. Its CAS 1164565-56-3 identifier serves as a gateway to a wealth of research opportunities, from drug design to molecular diagnostics. As the scientific community continues to explore its properties, this compound may emerge as a cornerstone in next-generation therapeutic innovations.
1164565-56-3 ((5Z)-5-[(1H-1,3-benzodiazol-2-yl)methylidene]-3-cyclopentyl-2-sulfanylidene-1,3-thiazolidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)